Cas no 2137760-76-8 (1-[5-(Dimethyl-1,2-oxazol-4-yl)furan-2-yl]ethan-1-one)

1-[5-(Dimethyl-1,2-oxazol-4-yl)furan-2-yl]ethan-1-one is a heterocyclic compound featuring both furan and oxazole moieties, which contribute to its utility as a versatile intermediate in organic synthesis. The presence of the dimethyl-substituted oxazole ring enhances its stability and reactivity, making it suitable for applications in pharmaceuticals, agrochemicals, and material science. Its structural framework allows for further functionalization, enabling the synthesis of complex molecules. The compound exhibits favorable solubility in common organic solvents, facilitating its use in various reaction conditions. Its well-defined molecular structure ensures consistency in synthetic applications, supporting reproducible results in research and industrial processes.

1-[5-(Dimethyl-1,2-oxazol-4-yl)furan-2-yl]ethan-1-one structure

2137760-76-8 structure

Product Name:1-[5-(Dimethyl-1,2-oxazol-4-yl)furan-2-yl]ethan-1-one

CAS No:2137760-76-8

MF:C₁₁H₁₁NO₃

MW:205.209943056107

CID:6186574

PubChem ID:165461351

Update Time:2025-11-06

1-[5-(Dimethyl-1,2-oxazol-4-yl)furan-2-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

- EN300-745757
- 1-[5-(dimethyl-1,2-oxazol-4-yl)furan-2-yl]ethan-1-one
- 2137760-76-8
- 1-[5-(Dimethyl-1,2-oxazol-4-yl)furan-2-yl]ethan-1-one
- Inchi： 1S/C11H11NO3/c1-6-11(8(3)15-12-6)10-5-4-9(14-10)7(2)13/h4-5H,1-3H3
- InChI Key： XZGZYIRCIWPUFM-UHFFFAOYSA-N
- SMILES： O1C(C(C)=O)=CC=C1C1C(C)=NOC=1C

Computed Properties

Exact Mass: 205.07389321g/mol
Monoisotopic Mass: 205.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 56.2Å²

1-[5-(Dimethyl-1,2-oxazol-4-yl)furan-2-yl]ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-745757-1.0g	1-[5-(dimethyl-1,2-oxazol-4-yl)furan-2-yl]ethan-1-one	2137760-76-8	95%	1.0g	$1643.0	2024-05-23
Enamine	EN300-745757-0.05g	1-[5-(dimethyl-1,2-oxazol-4-yl)furan-2-yl]ethan-1-one	2137760-76-8	95%	0.05g	$1381.0	2024-05-23
Enamine	EN300-745757-0.1g	1-[5-(dimethyl-1,2-oxazol-4-yl)furan-2-yl]ethan-1-one	2137760-76-8	95%	0.1g	$1447.0	2024-05-23
Enamine	EN300-745757-0.25g	1-[5-(dimethyl-1,2-oxazol-4-yl)furan-2-yl]ethan-1-one	2137760-76-8	95%	0.25g	$1513.0	2024-05-23
Enamine	EN300-745757-0.5g	1-[5-(dimethyl-1,2-oxazol-4-yl)furan-2-yl]ethan-1-one	2137760-76-8	95%	0.5g	$1577.0	2024-05-23
Enamine	EN300-745757-2.5g	1-[5-(dimethyl-1,2-oxazol-4-yl)furan-2-yl]ethan-1-one	2137760-76-8	95%	2.5g	$3220.0	2024-05-23
Enamine	EN300-745757-5.0g	1-[5-(dimethyl-1,2-oxazol-4-yl)furan-2-yl]ethan-1-one	2137760-76-8	95%	5.0g	$4764.0	2024-05-23
Enamine	EN300-745757-10.0g	1-[5-(dimethyl-1,2-oxazol-4-yl)furan-2-yl]ethan-1-one	2137760-76-8	95%	10.0g	$7065.0	2024-05-23

1-[5-(Dimethyl-1,2-oxazol-4-yl)furan-2-yl]ethan-1-one Related Literature

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Additional information on 1-[5-(Dimethyl-1,2-oxazol-4-yl)furan-2-yl]ethan-1-one

Comprehensive Overview of 1-[5-(Dimethyl-1,2-oxazol-4-yl)furan-2-yl]ethan-1-one (CAS No. 2137760-76-8)

1-[5-(Dimethyl-1,2-oxazol-4-yl)furan-2-yl]ethan-1-one (CAS No. 2137760-76-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique furan and oxazole hybrid structure, serves as a versatile building block in synthetic chemistry. Its molecular framework combines a dimethyloxazole moiety with a furan-2-yl ethanone group, making it an intriguing candidate for drug discovery and functional material design.

The compound's CAS number 2137760-76-8 is frequently searched in chemical databases, reflecting its growing relevance in academic and industrial applications. Researchers are particularly interested in its potential as a pharmacophore due to the presence of both heterocyclic systems, which are known to enhance bioactivity. Recent studies highlight its utility in developing small-molecule inhibitors and fluorescent probes, aligning with current trends in precision medicine and diagnostic imaging.

From a synthetic perspective, 1-[5-(Dimethyl-1,2-oxazol-4-yl)furan-2-yl]ethan-1-one offers modularity for structural derivatization. Its furan-oxazole core allows for regioselective functionalization, a feature highly valued in medicinal chemistry. The compound's electron-rich nature also makes it suitable for catalysis and polymer chemistry, addressing the demand for sustainable materials in green chemistry initiatives.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the stability of its oxazole-furan linkage under various conditions, a critical factor for its application in high-temperature processes or biological environments.

In the context of drug discovery, the dimethyloxazole fragment in CAS 2137760-76-8 is analogous to motifs found in FDA-approved drugs targeting kinase pathways and G-protein-coupled receptors (GPCRs). This structural similarity has spurred investigations into its structure-activity relationships (SAR), particularly for neurodegenerative and metabolic disorders—topics trending in biomedical research.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of this compound are emerging areas of interest. Preliminary data suggest its logP values align with Lipinski's Rule of Five, indicating potential oral bioavailability—a hot topic in computational chemistry forums. Additionally, its photophysical properties are being explored for OLED applications, connecting it to the booming field of organic electronics.

The commercial availability of 1-[5-(Dimethyl-1,2-oxazol-4-yl)furan-2-yl]ethan-1-one through specialty chemical suppliers has expanded its accessibility. Quality control protocols emphasize HPLC purity verification (>98%), meeting stringent requirements for high-throughput screening laboratories. This aligns with industry demands for reproducible and scalable synthetic intermediates.

Future research directions for CAS 2137760-76-8 may explore its supramolecular behavior or incorporation into metal-organic frameworks (MOFs)—subjects frequently queried in materials science databases. Its dual hydrogen-bond acceptor capacity could enable innovative applications in molecular recognition systems, a frontier in nanotechnology.